![molecular formula C9H13NO2 B2826546 N-(1-(furan-3-yl)propan-2-yl)acetamide CAS No. 1787914-69-5](/img/structure/B2826546.png)
N-(1-(furan-3-yl)propan-2-yl)acetamide
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Convenient Synthesis of Furan-2-ylacetamides : A study outlines an easy and convenient synthesis method for 2-furan-2-ylacetamides, starting from readily available (Z)-2-en-4-yn-1-ols. This synthesis involves a palladium-catalyzed oxidative aminocarbonylation, followed by intramolecular conjugate addition and acid-promoted aromatization, resulting in furanacetamide derivatives (Gabriele et al., 2006).
Pyrolysis of Chitin and N-Acetylglucosamine : Another study explores the pyrolysis of N-acetylglucosamine, leading to the production of various acetamidofurans and acetamidopyrones. This process highlights the chemical diversity achievable through pyrolysis and the potential for synthesizing furan-acetamide derivatives from biopolymeric precursors (Franich, Goodin, & Wilkins, 1984).
Structural Analysis and Biological Activity
Crystal Structure Analysis : The crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide has been detailed, revealing the molecular arrangement and interactions within the crystal lattice. Such structural analyses are crucial for understanding the properties and potential reactivity of furan-acetamide compounds (Subhadramma et al., 2015).
Synthesis and Biological Activity of Furan-2-yl Derivatives : A study on the synthesis, crystal structure, and biological activity of a complex furan-2-ylacetamide derivative emphasizes the potential of these compounds in pharmaceutical applications. The study highlights the importance of structural characterization in identifying biological activity (霍静倩 et al., 2016).
Applications in Environmental and Material Science
Renewable Amine and Alcohol Formation : Research into the transformation of renewable amide 3-acetamido-5-acetylfuran (3A5AF) explores its potential reactivity and applications in environmental science. This study underscores the versatility of furan-acetamide derivatives in synthesizing environmentally benign chemicals (Liu et al., 2017).
Selective Transformation in Natural Products : Utilizing polymer-supported N-bromoacetamide for the transformation of furan rings in natural products demonstrates the applicability of acetamide derivatives in synthetic chemistry, particularly in selective transformations and modifications of complex molecules (Santhanakrishnan et al., 2016).
Mechanism of Action
Mode of Action
Furan derivatives have been shown to exhibit various biological activities, including anti-inflammatory effects
Pharmacokinetics
A related compound, (s)-1-(furan-2-yl)propan-1-ol, has been synthesized using a biocatalyst, suggesting that similar compounds may be metabolized by enzymes in the body . The impact of these properties on the compound’s bioavailability is currently unknown.
Result of Action
Properties
IUPAC Name |
N-[1-(furan-3-yl)propan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-7(10-8(2)11)5-9-3-4-12-6-9/h3-4,6-7H,5H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNRUUYJVKCJZRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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